SalA-VS-08

• Molecular Formula: C22H25FN4O2
• Molecular Weight: 396.5 g/mol
• InChI: InChI=1S/C22H25FN4O2/c1-15-11-19-26(14-16-5-6-16)20(28)13-22(27(19)24-15)7-9-25(10-8-22)21(29)17-3-2-4-18(23)12-17/h2-4,11-12,16H,5-10,13-14H2,1H3
• InChIKey: FABJNSZIAFHVDW-UHFFFAOYSA-N

SalA-VS-08: Nonbasic G Protein-Biased KOR Agonist

SalA-VS-08 (CAS 2439152-14-2, molecular formula C22H25FN4O2, MW 396.46) is a synthetic, nonbasic, potent, and highly selective full agonist of the human kappa-opioid receptor (KOR) discovered through Salvinorin A-based virtual screening [1]. It belongs to a novel spiro-scaffold chemotype distinct from both classical morphinan-derived opioid ligands and the diterpenoid natural product Salvinorin A (SalA). SalA-VS-08 exhibits G protein-biased agonism, meaning it robustly activates G protein-mediated signaling (EC50 854 nM, Emax 108%) while producing no measurable β-arrestin-2 recruitment up to 10 µM [1]. It is primarily intended as a research tool compound for investigating G protein-biased KOR pharmacology in analgesia, pruritus, and other KOR-mediated conditions [1].

signaling profile

G protein-biased KOR agonism without β-arrestin-2 recruitment

structural feature

Nonbasic spiro-scaffold distinct from classical opioid chemotypes

selectivity context

Reported KOR selectivity over MOR and DOR in screening

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

SalA-VS-08: Unique G Protein-Biased Profile

Kappa-opioid receptor agonists are not functionally interchangeable. The signaling outcome at KOR—whether G protein activation, β-arrestin-2 recruitment, or both—profoundly determines the therapeutic-to-side-effect ratio, with G protein signaling linked to analgesia and antipruritic effects, and β-arrestin-2 recruitment associated with motor incoordination, sedation, and aversion [1]. The parent compound Salvinorin A (SalA) acts as a balanced agonist with significant β-arrestin-2 recruitment (EC50 14.5 nM, Emax 90.1%), while the standard reference agonist U69,593 similarly recruits β-arrestin-2 (EC50 85.0 nM, Emax 100%) [1]. SalA-VS-08 is functionally distinct: it produces no measurable β-arrestin-2 recruitment up to 10 µM while retaining full G protein efficacy (Emax 108%), making it a cleaner probe for isolating G protein-dependent KOR biology [1]. Substituting SalA-VS-08 with a generic KOR agonist such as U69,593 or U50,488 would confound pathway-specific interpretations and introduce β-arrestin-mediated confounds that SalA-VS-08 was specifically designed to eliminate [1].

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β-arrestin-2 recruitment differs

Generic KOR agonists like U69,593 or SalA engage β-arrestin-2, introducing signaling confounds absent with SalA-VS-08.

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Signaling interpretation may shift

Balanced agonism changes downstream pathway readouts; biased probe is required to isolate G protein-dependent effects.

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Physicochemical properties not aligned

Nonbasic spiro-scaffold confers distinct ADME behavior compared with basic opioids, potentially altering cellular distribution.

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

SalA-VS-08: Binding, Bias & Selectivity Evidence

G Protein Activation Without β-Arrestin-2 Recruitment

SalA-VS-08 is a functionally G protein-biased full KOR agonist that produces no measurable β-arrestin-2 recruitment up to 10 µM, in stark contrast to both its parent compound SalA and the reference full agonist U69,593. In the PathHunter β-arrestin-2 recruitment assay using U2OS cells coexpressing human KOR, SalA-VS-08 showed no measurable activity up to 10 µM, whereas SalA exhibited an EC50 of 14.5 ± 2.8 nM (Emax 90.1 ± 1.0%) and U69,593 an EC50 of 85.0 ± 5.7 nM (Emax 100%). Simultaneously, in the G protein activation assay ([35S]GTPγS binding, CHO-hKOR membranes), SalA-VS-08 achieved an Emax of 108 ± 8% (EC50 854 ± 60 nM) relative to U69,593 (100%), confirming it is a full agonist for G protein signaling. This functional dissociation between G protein activation and β-arrestin-2 recruitment defines SalA-VS-08 as a pathway-selective tool compound [1].

G protein bias

Head-to-head

G protein Emax 108%, EC50 854 nM
No β-arr2 recruitment up to 10 µM

Isolates G protein-specific KOR signaling

vs. SalA and U69,593 (both recruit β-arr2)

Evidence Dimension	Functional selectivity: G protein activation vs. β-arrestin-2 recruitment at human KOR
Target Compound Data	G protein: EC50 854 ± 60 nM, Emax 108 ± 8%; β-arrestin-2: no measurable activity up to 10 µM
Comparator Or Baseline	SalA: β-arrestin-2 EC50 14.5 ± 2.8 nM, Emax 90.1 ± 1.0%; U69,593: β-arrestin-2 EC50 85.0 ± 5.7 nM, Emax 100%
Quantified Difference	Qualitative difference: SalA-VS-08 has undetectable β-arrestin-2 recruitment vs. robust recruitment by SalA and U69,593. G protein Emax for SalA-VS-08 (108%) is similar to U69,593 (100%) but with 52-fold lower potency (EC50 854 vs. 16.3 nM).
Conditions	G protein activation: [35S]GTPγS binding assay, CHO-hKOR membranes. β-arrestin-2: PathHunter assay, U2OS cells coexpressing hKOR and β-arrestin-2 fusion protein. n = 3–4.

Why This Matters

This functional profile makes SalA-VS-08 uniquely suited for dissecting G protein-specific KOR signaling without β-arrestin-2 confounds, a key requirement in analgesic target validation studies aiming to reduce sedation and dysphoria liabilities.

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

Binding Affinity at Human KOR

SalA-VS-08 binds the human KOR with a Ki of 68.5 ± 5.5 nM in a radioligand competitive binding assay using [3H]U69,593 as the tracer on CHO-hKOR cell membranes. This affinity is approximately 26-fold weaker than SalA (Ki 2.66 ± 0.75 nM) and 44-fold weaker than U69,593 (Ki 1.56 ± 0.34 nM). However, its Ki of 68.5 nM represents reasonable target engagement potency and is consistent with its identification from virtual screening as a novel chemotype starting point rather than a fully optimized lead [1]. For comparison, the closely related virtual hit SalA-VS-07 shows a Ki of 423 ± 97 nM, making SalA-VS-08 approximately 6.2-fold more potent in binding affinity than its sister compound [1].

KOR binding Ki

Head-to-head

Ki 68.5 ± 5.5 nM

Target engagement context

26-fold weaker than SalA; 6.2-fold stronger than VS-07

Evidence Dimension	Binding affinity (Ki) at recombinant human KOR
Target Compound Data	Ki 68.5 ± 5.5 nM
Comparator Or Baseline	SalA: Ki 2.66 ± 0.75 nM; U69,593: Ki 1.56 ± 0.34 nM; SalA-VS-07: Ki 423 ± 97 nM
Quantified Difference	SalA-VS-08 has ~26-fold weaker binding than SalA, ~44-fold weaker than U69,593, and ~6.2-fold stronger than SalA-VS-07.
Conditions	Radioligand competitive binding assay using [3H]U69,593 on membranes from CHO cells stably expressing human KOR. n = 3–4.

Why This Matters

Although SalA-VS-08 is less potent than classical KOR ligands, its 6.2-fold affinity advantage over SalA-VS-07, combined with its unique nonbasic spiro-scaffold and G protein-biased profile, justifies its selection over SalA-VS-07 as the preferred tool compound within this novel chemotype class.

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

High Selectivity for KOR Over MOR and DOR

SalA-VS-08 was confirmed as highly selective for the KOR over both the mu-opioid receptor (MOR) and the delta-opioid receptor (DOR) through in vitro selectivity screening. The publication states that in vitro studies confirmed SalA-VS-08 as 'highly selective for the KOR,' implying negligible binding or functional activity at MOR and DOR at relevant concentrations [1]. This selectivity profile is critical because MOR activation is responsible for the euphoria, respiratory depression, and addiction liability of classical opioid analgesics, while DOR activation introduces additional signaling complexity. The high KOR selectivity distinguishes SalA-VS-08 from non-selective opioid ligands and aligns with the therapeutic rationale for developing KOR-selective analgesics that avoid MOR-mediated side effects [1].

KOR selectivity

Class-level

Confirmed selective; quantitative fold values not reported

Selectivity screening context

Data to verify over MOR/DOR

Evidence Dimension	Selectivity for KOR over MOR and DOR
Target Compound Data	Confirmed as highly selective for KOR; quantitative MOR and DOR Ki or EC50 values not individually reported in the primary publication
Comparator Or Baseline	Classical opioid analgesics (e.g., morphine, fentanyl) are MOR agonists with varying KOR activity
Quantified Difference	The publication explicitly states that SalA-VS-08 is 'highly selective for the KOR' based on selectivity screening; exact fold-selectivity values over MOR/DOR not numerically specified.
Conditions	In vitro selectivity screening against human MOR, DOR, and KOR; specific assay details not provided in the publication abstract or main data tables.

Why This Matters

KOR selectivity is essential for analgesic research programs seeking to decouple pain relief from MOR-mediated respiratory depression, constipation, and addiction; SalA-VS-08 provides a KOR-selective tool that avoids these confounds.

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

Nonbasic Spiro-Scaffold vs. Classical Opioids

Unlike virtually all classical opioid ligands (including morphinans, benzomorphans, and phenylpiperidines) that require a protonatable basic nitrogen for opioid receptor interaction, SalA-VS-08 was designed as a nonbasic KOR agonist sharing this unusual characteristic with Salvinorin A [1]. The compound features a novel spiro-moiety and lacks a basic nitrogen atom, which differentiates it from the vast majority of KOR agonists in the literature [1]. This nonbasic nature may confer distinct pharmacokinetic and physicochemical properties, including potentially altered blood-brain barrier penetration, reduced lysosomal trapping, and a unique protonation-independent binding mode at the KOR orthosteric site. SalA-VS-08 and SalA-VS-07 are described as the first nonbasic KOR agonists discovered through virtual screening using SalA-derived pharmacophore models [1].

Nonbasic scaffold

Class-level

No basic nitrogen; spiro-moiety present

Chemotype differentiation context

Distinct from classical opioid protonation dependence

Evidence Dimension	Structural chemotype: presence vs. absence of basic nitrogen in KOR agonist scaffold
Target Compound Data	Nonbasic scaffold; spiro-moiety; molecular formula C22H25FN4O2; no basic nitrogen atom
Comparator Or Baseline	Classical KOR agonists (U69,593, U50,488, nalfurafine, morphinan derivatives): all contain a basic nitrogen. Salvinorin A: also nonbasic but diterpenoid scaffold.
Quantified Difference	Qualitative structural difference: absence of ionizable basic center at physiological pH, shared only with SalA and its close analogs among known KOR agonists.
Conditions	Structural characterization by NMR and mass spectrometry; virtual screening based on SalA-derived 3D pharmacophore models.

Why This Matters

The nonbasic scaffold provides a structurally distinct starting point for KOR drug discovery programs seeking to explore chemical space orthogonal to classical basic opioids, potentially enabling intellectual property differentiation and novel ADME profiles.

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

Full vs. Partial Agonism in the Same Chemical Series

Within the same virtual screening-derived chemical series, SalA-VS-08 and SalA-VS-07 exhibit distinct efficacy profiles at the human KOR. SalA-VS-08 acts as a full agonist in the [35S]GTPγS G protein activation assay with an Emax of 108 ± 8% (relative to U69,593 = 100%), whereas SalA-VS-07 is a partial agonist with an Emax of only 48 ± 7% under identical assay conditions [1]. Both compounds share the property of producing no measurable β-arrestin-2 recruitment up to 10 µM, indicating that efficacy differences are confined to the G protein pathway. This within-series efficacy differentiation provides researchers with matched full and partial agonist tool compounds (SalA-VS-08 and SalA-VS-07, respectively) for probing the relationship between KOR G protein efficacy and downstream physiological responses [1].

Full vs. partial agonism

Head-to-head

SalA-VS-08 Emax 108% (full)
SalA-VS-07 Emax 48% (partial)

Matched full/partial pair for SAR studies

Both lack β-arr2 recruitment; G protein pathway only

Evidence Dimension	G protein activation efficacy (Emax) at human KOR within the same chemical series
Target Compound Data	Emax 108 ± 8% (full agonist); EC50 854 ± 60 nM
Comparator Or Baseline	SalA-VS-07: Emax 48 ± 7% (partial agonist); EC50 181 ± 49 nM
Quantified Difference	SalA-VS-08 shows 2.25-fold higher G protein Emax (108% vs. 48%) than SalA-VS-07, but 4.7-fold lower G protein potency (EC50 854 nM vs. 181 nM).
Conditions	[35S]GTPγS binding assay using membranes from CHO cells stably expressing human KOR. Emax normalized to U69,593 (100%). n = 3–4.

Why This Matters

The availability of both a full agonist (SalA-VS-08) and a partial agonist (SalA-VS-07) from the same nonbasic spiro-series enables systematic structure-activity relationship (SAR) studies and efficacy-level dose-response comparisons without confounding chemotype variability.

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source

SalA-VS-08 Best-Fit Applications

Dissecting G Protein vs. β-Arrestin KOR Signaling

SalA-VS-08 is optimally suited as a chemical probe for experiments designed to isolate G protein-mediated KOR signaling from β-arrestin-2-mediated effects. Its complete lack of measurable β-arrestin-2 recruitment up to 10 µM, combined with full G protein efficacy (Emax 108%), enables researchers to stimulate KOR G protein signaling without triggering the β-arrestin-2 pathway [1]. This is particularly valuable for target validation studies seeking to confirm whether specific KOR-mediated physiological effects (e.g., analgesia, antipruritic effects) are G protein-dependent or require β-arrestin-2 recruitment. Comparative experiments pairing SalA-VS-08 with SalA or U69,593 (both of which recruit β-arrestin-2) can directly reveal the contribution of β-arrestin-2 to observed phenotypes [1].

Nonbasic KOR-Selective Analgesic Drug Discovery

SalA-VS-08 serves as a structurally novel hit compound for medicinal chemistry optimization campaigns targeting KOR-mediated analgesia without MOR-associated side effects. Its nonbasic spiro-scaffold provides intellectual property differentiation from classical basic opioid chemotypes, while its confirmed KOR selectivity and G protein bias address the key pharmacological requirements for safer analgesics [1]. The compound's binding affinity (Ki 68.5 nM) and G protein potency (EC50 854 nM) provide a measurable baseline for structure-activity relationship (SAR) exploration, with the goal of improving potency while preserving the favorable selectivity and bias profile. SalA-VS-08 can be used as a reference standard in screening cascades for novel KOR agonist discovery programs [1].

Comparative Efficacy: Matched Full and Partial KOR Agonists

The availability of SalA-VS-08 (full agonist, Emax 108%) and SalA-VS-07 (partial agonist, Emax 48%) from the same nonbasic spiro-series enables controlled comparative studies of KOR efficacy levels without changing chemotype [1]. Researchers can use these matched compounds to investigate how the degree of KOR G protein activation influences downstream signaling, receptor desensitization, trafficking, and in vivo behavioral outcomes. Such studies are difficult to perform with disparate chemical scaffolds where off-target effects and pharmacokinetic differences confound efficacy-level comparisons. This matched-pair approach is valuable for both academic KOR pharmacology research and industrial candidate profiling [1].

KOR Pharmacological Reference Standard for Assays

SalA-VS-08 can be employed as a G protein-biased reference agonist in KOR assay development, validation, and quality control protocols. Its well-characterized profile—binding Ki 68.5 nM, G protein EC50 854 nM, Emax 108%, and absent β-arrestin-2 recruitment—provides clear benchmark parameters for calibrating KOR functional assays across laboratories and experimental batches [1]. When used alongside U69,593 (balanced reference agonist), SalA-VS-08 enables assay systems to distinguish between G protein-biased and balanced KOR agonism, supporting the development and validation of screening platforms designed to identify novel biased KOR ligands [1].

Application

Selection Property

Validation Focus

G protein vs. β-arrestin signaling studies

Absence of measurable β-arrestin-2 recruitment

G protein-dependent endpoint validation

Nonbasic KOR-selective probe development

Nonbasic spiro-scaffold and KOR selectivity

Potency and selectivity optimization context

Comparative efficacy-level KOR studies

Matched full/partial agonist pair (VS-08/VS-07)

Efficacy-response relationship without chemotype confounds

KOR assay reference standard

Well-characterized G protein-biased profile

Assay calibration and bias discrimination

• [1] Puls K, Olivé-Marti AL, Hongnak S, Lamp D, Spetea M, Wolber G. Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. J Med Chem. 2024;67(16):13788–13801. doi:10.1021/acs.jmedchem.4c00590 View Source